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Compound of Interest

Compound Name: Fluphenazine Decanoate

Cat. No.: B1673469 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Fluphenazine Decanoate, including personal protective equipment (PPE)

recommendations, operational plans, and disposal protocols.

Fluphenazine Decanoate is a long-acting antipsychotic medication.[1] In a laboratory setting,

it is crucial to handle this compound with care to avoid potential health hazards. The substance

may cause allergic reactions through skin contact or inhalation, is suspected of damaging

fertility or the unborn child, and can cause serious eye irritation.[2][3]

Personal Protective Equipment (PPE)
When handling Fluphenazine Decanoate, a comprehensive approach to personal protection is

essential. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Rationale & Citations

Eye/Face Protection

Chemical splash goggles or

safety goggles with side-

shields. A face shield should

also be worn if a splash hazard

exists.

To prevent contact with the

eyes, which can cause serious

irritation.[3][4][5]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile rubber or

natural rubber). Gloves must

be inspected before use.

To prevent skin contact, which

can lead to allergic skin

reactions.[3][4][6][7]

Skin & Body Protection
Protective laboratory coat,

apron, or impervious clothing.

To protect skin from accidental

exposure.[3][5] Contaminated

work clothing should not be

allowed out of the workplace.

[3]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or

airborne concentrations are

high, a NIOSH-approved

respirator or a full-face

respirator should be used.

To prevent inhalation, which

may cause allergy or asthma

symptoms.[2][3][4]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Ventilation: Always handle Fluphenazine Decanoate in a well-ventilated area, such as

under a laboratory fume hood or in a biosafety cabinet, to minimize inhalation of vapors or

mists.[2][3][6]

Avoid Contact: Avoid all contact with the eyes and skin, and do not inhale vapors, mists, or

fumes.[3][4][5]
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Hygiene Practices: Wash hands thoroughly after handling the substance, before breaks, and

at the end of the workday.[2][3] Do not eat, drink, or smoke in areas where the chemical is

handled.[3] Facilities should be equipped with an eyewash station and a safety shower.[3][5]

Storage:

Temperature: Store at a controlled room temperature of 20°C to 25°C (68°F to 77°F).[4][8]

Conditions: Keep the container tightly sealed in a dry, cool, and well-ventilated place.[2][6][7]

Protection from Light: Protect the substance from light, as exposure may cause

decomposition.[3][4] Retain in the carton until time of use.[3]

Emergency Protocols
First-Aid Measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 to 20 minutes,

separating the eyelids with fingers. Seek immediate medical attention.[3][6]

Skin Contact: Immediately wash the affected skin with plenty of soap and water for 15 to 20

minutes while removing contaminated clothing. Get medical attention if irritation develops.[3]

[6]

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[3][6]

Ingestion: If conscious, rinse the mouth with water. Do not induce vomiting. Call a physician

or poison control center immediately.[3][6]

Accidental Release Measures: In the event of a spill, evacuate unnecessary personnel from the

area.[5][7] Wear full personal protective equipment, including respiratory protection.[5] Prevent

the spill from entering drains or water courses.[5][6] Absorb the spill with an inert material (e.g.,

diatomite, universal binders) and place it in a suitable, sealed container for chemical waste.[4]

[5]

Disposal Plan
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All waste materials, including contaminated PPE and spill cleanup materials, must be disposed

of in accordance with local, state, and federal regulations.[3][5] For unused medicine that is not

on the FDA flush list, it is recommended to mix it with an unappealing substance like dirt or

used coffee grounds, place it in a sealed container, and then dispose of it in the household

trash.[9] Always scratch out personal information from prescription labels before discarding

containers.[9]

Quantitative Data Summary
Parameter Value / Information Source

Storage Temperature 20°C to 25°C (68°F to 77°F) [4][8]

pH 4.8 - 5.2 [3]

Occupational Exposure Limits
No occupational exposure limit

values have been established.
[5][6][10][11]

HMIS Ratings Health: 2*, Fire: 1, Reactivity: 0 [3]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Fluphenazine
Decanoate in a laboratory setting.
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Caption: Workflow for Safe Handling of Fluphenazine Decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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